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This technical guide provides an in-depth resource for researchers, scientists, and drug
development professionals on the Thy-1 (OX7) monoclonal antibody. It covers the antibody's
isotype, appropriate control selection, and detailed methodologies for its application in key
experimental protocols. This document also elucidates the intricate signaling pathways
associated with Thy-1, offering a comprehensive toolkit for leveraging this antibody in research.

Thy-1 (OX7) Antibody Characteristics

The Thy-1 antigen, also known as CD90, is a glycosylphosphatidylinositol (GPI)-anchored
glycoprotein expressed on the surface of various cell types, including thymocytes, neurons,
hematopoietic stem cells, and fibroblasts.[1][2][3] The OX7 monoclonal antibody is a valuable
tool for studying the diverse functions of Thy-1, which are implicated in cell adhesion, migration,
T-cell activation, and neurite outgrowth.[1][4]

Table 1: Thy-1 (OX7) Antibody Specifications
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Characteristic Description

Antigen Thy-1 (CD90)

Clone OX7

Isotype Mouse IgG1, kappa[3][5][6]

Rat, Mouse (Thy-1.1 allotype, e.g., AKR, FVB

Reactivit
Y strains)[3][7]

Mouse (Thy-1.2 allotype, e.g., CBA, BALB/c

Non-Reactivity trains)[7]
strains

Rat Thy-1: 3 x 10° M—*Mouse Thy-1.1: 3 x 108

Binding Affinity (Fab") M-1{7]

Flow Cytometry, Immunohistochemistry (Frozen
o Sections), Immunofluorescence, Western
Reported Applications ) S ) ]
Blotting, Immunoprecipitation, In vivo functional

studies[2][3][6]

Isotype Control Selection

The appropriate isotype control is crucial for distinguishing specific antibody binding from non-
specific background signal. For the Thy-1 (OX7) antibody, a Mouse 1gG1, kappa isotype control
is recommended.[5][8][9][10]

Table 2: Recommended Isotype Control for Thy-1 (OX7) Antibody

Primary Antibody Isotype Control Rationale

Matches the host species,

isotype, and light chain of the
Thy-1 (OX7) Mouse IgG1, kappa primary antibody to accurately

account for non-specific

binding.
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It is essential to use the isotype control at the same concentration as the primary antibody to
ensure valid comparisons.

Thy-1 Signaling Pathways

Thy-1 does not possess an intracellular domain and thus relies on its association with other
transmembrane proteins within lipid rafts to transduce signals. The binding of the OX7 antibody
can mimic natural ligand interactions and trigger these downstream signaling events.

Integrin-Mediated Signaling

Thy-1 interacts with various integrins, primarily in trans (on opposing cells), to regulate cell
adhesion and migration.[1][11] This interaction can activate focal adhesion kinase (FAK) and
Src family kinases (SFKSs), leading to the recruitment of adaptor proteins like paxillin and
vinculin, and the activation of Rho family GTPases, which control cytoskeletal dynamics.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC1781924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6689999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1781924/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Cell Membrane Cytoplasm
trans-interaction Activation m Activation Recruitment Activation Rho GTP: Cytoskeletal
| & (oo e et

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start:
Single-cell suspension
of rat thymocytes

Wash cells with
FACS buffer

T-Cell Membrane

Thy-1 (OX7) TCR
C=c Receptor BIocg

(e.g., anti-CD32)

Activation Co-stimulation
\

4 Cytoplas
%ﬁ Incubate with Thy-1 (OX7)

. . or Mouse IgG1 Isotype Control
Protein Tyrosine
K

inases (e.g., Lck, Fyn)

Activation
ctivatio Wash cells

MAPK Pathway
(ERK, INK, p38)

Incubate with fluorescently

A ctivation labeled anti-mouse 1gG

Transcription Factors
(e.g., NFAT, AP-1)
Wash cells

T-Cell Proliferation &
Cytokine Production

Acquire on
flow cytometer

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1193648?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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